Cas no 2228638-45-5 (3-(azetidin-3-yloxy)-1H-pyrrole)

• Product Name: 3-(azetidin-3-yloxy)-1H-pyrrole
• CAS No: 2228638-45-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6381693
• PubChem ID: 165680959
• Update Time: 2025-06-08

3-(azetidin-3-yloxy)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-1H-pyrrole
• EN300-1789839
• 2228638-45-5

• Inchi： 1S/C7H10N2O/c1-2-8-3-6(1)10-7-4-9-5-7/h1-3,7-9H,4-5H2
• InChI Key： WCTLLSQFAMRRKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CNC=1)C1CNC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37Ų

Additional information on 3-(azetidin-3-yloxy)-1H-pyrrole

3-(Azetidin-3-yloxy)-1H-pyrrole: A Comprehensive Overview

The compound 3-(azetidin-3-yloxy)-1H-pyrrole, identified by the CAS number 2228638-45-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, which combines a pyrrole ring with an azetidine moiety, has garnered attention due to its unique structural properties and promising applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The integration of an azetidine group into the pyrrole structure introduces additional functional diversity, making 3-(azetidin-3-yloxy)-1H-pyrrole a valuable candidate for exploring novel therapeutic agents. Researchers have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the preparation of 3-(azetidin-3-yloxy)-1H-pyrrole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to optimize the synthesis pathway, ensuring higher yields and better purity. These advancements have made the compound more accessible for further research and development.

The structural uniqueness of 3-(azetidin-3-yloxy)-1H-pyrrole also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for developing new materials with magnetic or electronic properties. For instance, recent experiments have shown that incorporating this compound into polymer matrices can enhance the mechanical strength and thermal stability of the resulting materials, opening up possibilities for use in high-performance composites.

Moreover, computational studies have provided deeper insights into the electronic properties of 3-(azetidin-3-yloxy)-1H-pyrrole. Density functional theory (DFT) calculations have revealed that the molecule exhibits a conjugated π-system, which contributes to its high reactivity and selectivity in chemical reactions. These findings are particularly relevant for designing new catalysts or sensors based on this compound.

In conclusion, 3-(azetidin-3-yloxy)-1H-pyrrole, with its unique structure and versatile properties, represents a promising molecule for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing innovative solutions across multiple disciplines.